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Compound of Interest

Compound Name: Metoxuron-d6

Cat. No.: B12401455 Get Quote

In-Depth Technical Guide: Metoxuron-d6
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the core molecular information for Metoxuron-d6, a deuterated

analog of the herbicide Metoxuron. The inclusion of deuterium isotopes makes it a valuable

internal standard for mass spectrometry-based analytical methods.

Core Molecular Data
The fundamental molecular properties of Metoxuron-d6 are summarized below. This data is

essential for accurate quantification and analysis in experimental settings.

Property Value

Chemical Name Metoxuron-d6 (N,N-dimethyl-d6)

Molecular Formula C₁₀H₇D₆ClN₂O₂[1][2]

Molecular Weight 234.71 g/mol [1][2][3]

CAS Number 2030182-41-1[1][3][4]

Experimental Workflow: Characterization of an
Isotope-Labeled Standard
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The following diagram outlines a generalized workflow for the characterization and verification

of an isotope-labeled chemical standard such as Metoxuron-d6. This process ensures the

identity, purity, and isotopic enrichment of the compound before its use in quantitative assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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